Cas no 62856-02-4 (Glutamic acid, 1-dodecyl ester, hydrochloride)

Glutamic acid, 1-dodecyl ester, hydrochloride structure
62856-02-4 structure
Product Name:Glutamic acid, 1-dodecyl ester, hydrochloride
CAS No:62856-02-4
MF:C17H34ClNO4
MW:351.909164905548
CID:429849
PubChem ID:71382230
Update Time:2025-04-19

Glutamic acid, 1-dodecyl ester, hydrochloride Chemical and Physical Properties

Names and Identifiers

    • Glutamic acid, 1-dodecyl ester, hydrochloride
    • (4S)-4-amino-5-dodecoxy-5-oxopentanoic acid,hydrochloride
    • DTXSID80804624
    • (4S)-4-Amino-5-(dodecyloxy)-5-oxopentanoic acid--hydrogen chloride (1/1) (non-preferred name)
    • 62856-02-4
    • Inchi: 1S/C17H33NO4.ClH/c1-2-3-4-5-6-7-8-9-10-11-14-22-17(21)15(18)12-13-16(19)20;/h15H,2-14,18H2,1H3,(H,19,20);1H/t15-;/m0./s1
    • InChI Key: OEDGRMPWUYPKJY-RSAXXLAASA-N
    • SMILES: Cl.O(C([C@H](CCC(=O)O)N)=O)CCCCCCCCCCCC

Computed Properties

  • Exact Mass: 351.21782
  • Monoisotopic Mass: 351.2176363g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 23
  • Rotatable Bond Count: 16
  • Complexity: 294
  • Covalently-Bonded Unit Count: 2
  • Defined Atom Stereocenter Count: 1
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 89.6Ų

Experimental Properties

  • PSA: 89.62
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